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Compound of Interest

Compound Name: 1-O-Dodecylglycerol

Cat. No.: B054242 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 1-O-Dodecylglycerol. The following procedural guidance is designed to ensure the safety of

laboratory personnel and the integrity of experimental workflows.

Essential Safety Information
1-O-Dodecylglycerol is a chemical that requires careful handling to minimize health risks.

While it is not classified as a hazardous substance, it may cause skin and eye irritation upon

contact. The following table summarizes key safety and physical property information.
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Parameter Value Reference

Chemical Name
3-(dodecyloxy)-1,2-

propanediol
[1]

CAS Number 1561-07-5 [1][2][3]

Molecular Formula C15H32O3 [1][2]

Molecular Weight 260.41 g/mol [1][2][3]

Appearance White to off-white solid [3][4]

Melting Point 48 - 50°C [3]

Solubility

Soluble in Methanol and

DMSO (10 mM). Slightly

soluble in Chloroform.

[1][2][3]

Storage Temperature −20°C [3]

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure safety when handling 1-O-
Dodecylglycerol. The following PPE is recommended:

Eye Protection: Safety glasses with side shields or goggles should be worn to prevent eye

contact.[4][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required to prevent

skin contact.

Skin and Body Protection: A lab coat is necessary to protect against accidental spills.[4] For

larger quantities or when there is a risk of significant splashing, additional protective clothing

may be required.
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The following diagram outlines the standard operating procedure for the safe handling of 1-O-
Dodecylglycerol from receipt to disposal.

Workflow for Safe Handling of 1-O-Dodecylglycerol

Preparation

Handling

Spill & Emergency

Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Clean Workspace

Review Safety Data Sheet

Weigh Solid Compound

Dissolve in Appropriate Solvent Contain Spill with Absorbent Material

If Spill Occurs

Collect Waste in a Labeled, Sealed Container Clean Spill Area

Dispose of Contaminated Materials as Hazardous WasteFollow Institutional and Local Regulations for Chemical Waste Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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